Cas no 871909-82-9 (3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea)

• Product Name: 3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea
• CAS No: 871909-82-9
• MF: C₉H₁₁ClN₂O₂S
• MW: 246.713839769363
• CID: 3108683
• PubChem ID: 7131283
• Update Time: 2025-05-27

3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[(2-thien-2-ylethyl)amino]carbonyl}acetamide
• 2-Chloro-n-([(2-thien-2-ylethyl)amino]carbonyl)acetamide
• 2-chloro-N-(2-thiophen-2-ylethylcarbamoyl)acetamide
• EN300-14994
• 3-(2-chloroacetyl)-1-[2-(thiophen-2-yl)ethyl]urea
• 2-Chloro-N-((2-(thiophen-2-yl)ethyl)carbamoyl)acetamide
• Z111875082
• AKOS009038840
• 871909-82-9
• 2-Chloro-N-[[[2-(2-thienyl)ethyl]amino]carbonyl]acetamide
• DTXSID601196399
• G38791
• CS-0293882
• 3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea

• Inchi： 1S/C9H11ClN2O2S/c10-6-8(13)12-9(14)11-4-3-7-2-1-5-15-7/h1-2,5H,3-4,6H2,(H2,11,12,13,14)
• InChI Key： MIVYNGIMCBDYLN-UHFFFAOYSA-N
• SMILES： ClCC(NC(NCCC1=CC=CS1)=O)=O

Computed Properties

• Exact Mass: 246.0229765Da
• Monoisotopic Mass: 246.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea

Comprehensive Overview of 3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea (CAS No. 871909-82-9)

3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 871909-82-9, this compound is often referenced in scientific literature for its potential applications in drug discovery and material science. The presence of both chloroacetyl and thiophene moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

Researchers are increasingly exploring 3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea for its role in developing novel therapeutic agents. Its thiophene ring is particularly noteworthy, as thiophene derivatives are known for their bioactivity in medicinal chemistry. This compound's chloroacetyl group also offers reactivity that can be harnessed for further chemical modifications, making it a valuable building block in organic synthesis.

In the context of current trends, the demand for high-purity chemical intermediates like 871909-82-9 has surged, driven by advancements in precision medicine and green chemistry. Scientists are particularly interested in how this compound can contribute to sustainable synthesis methods, aligning with global efforts to reduce environmental impact. Questions such as "What are the applications of thiophene-based compounds in drug development?" or "How can chloroacetyl derivatives improve synthetic efficiency?" are frequently searched, reflecting the compound's relevance in modern research.

The synthesis and characterization of 3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea require meticulous attention to detail. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and structure. This level of precision is critical for ensuring its suitability in high-stakes applications, such as pharmaceutical formulation or agrochemical innovation.

From an industrial perspective, the scalability of producing CAS 871909-82-9 is a topic of interest. Manufacturers are investing in optimized synthetic routes to meet the growing demand while maintaining cost-effectiveness. The compound's stability under various conditions is another area of investigation, as it influences storage and handling protocols.

In summary, 3-(2-Chloroacetyl)-1-2-(thiophen-2-yl)ethylurea represents a fascinating intersection of chemistry and innovation. Its potential applications span multiple industries, and its study continues to yield insights that could shape future scientific breakthroughs. For researchers and industry professionals alike, understanding this compound's properties and capabilities is essential for leveraging its full potential.